Cas no 2309458-38-4 (2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid)
2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
- 2309458-38-4
- EN300-7429232
- 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
-
- Inchi: 1S/C15H19BrN2O3/c16-11-3-4-12(17-7-11)15(21-8-13(19)20)9-14(18-10-15)5-1-2-6-14/h3-4,7,18H,1-2,5-6,8-10H2,(H,19,20)
- InChI Key: ALSKMZISAPLXEL-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C1(CNC2(CCCC2)C1)OCC(=O)O
Computed Properties
- Exact Mass: 354.05791g/mol
- Monoisotopic Mass: 354.05791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 71.4Ų
2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429232-0.05g |
2309458-38-4 | 95% | 0.05g |
$1008.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-0.1g |
2309458-38-4 | 95% | 0.1g |
$1056.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-0.25g |
2309458-38-4 | 95% | 0.25g |
$1104.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-0.5g |
2309458-38-4 | 95% | 0.5g |
$1152.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-1.0g |
2309458-38-4 | 95% | 1.0g |
$1200.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-2.5g |
2309458-38-4 | 95% | 2.5g |
$2351.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-5.0g |
2309458-38-4 | 95% | 5.0g |
$3479.0 | 2024-05-24 | ||
| Enamine | EN300-7429232-10.0g |
2309458-38-4 | 95% | 10.0g |
$5159.0 | 2024-05-24 |
2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
Comprehensive Overview of 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS No. 2309458-38-4)
2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid is a specialized organic compound with a unique molecular structure, combining a spirocyclic framework with a bromopyridine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its CAS No. 2309458-38-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.
The structural complexity of 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid offers versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Recent studies highlight its relevance in central nervous system (CNS) therapeutics, aligning with the growing demand for novel neuroactive compounds. The 5-bromopyridine segment enhances binding affinity, while the spiro[4.4]nonane core contributes to metabolic stability—a key consideration in modern medicinal chemistry.
From an industrial perspective, this compound exemplifies the convergence of green chemistry and high-efficiency synthesis. Researchers are exploring catalytic methods to optimize its production, addressing sustainability concerns. Its carboxylic acid functional group further enables derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies. These attributes resonate with the pharmaceutical sector's push toward fragment-based drug design.
In the context of AI-driven drug discovery, 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid has been flagged in computational screenings for kinase inhibitors, a hot topic in oncology research. Its molecular weight and lipophilicity align with Lipinski's Rule of Five, enhancing its drug-likeness profile. Such properties are frequently queried in cheminformatics databases, reflecting the compound's relevance in precision medicine initiatives.
Beyond therapeutics, this compound's agrochemical potential is under investigation, particularly in pest resistance management. The bromine atom introduces electrophilic reactivity, which could be leveraged in crop protection agents. This dual applicability—pharmaceutical and agricultural—positions it as a multipurpose chemical entity, a trending focus in interdisciplinary research.
Analytical challenges associated with 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid include its chromatographic separation and spectroscopic characterization. Advanced techniques like LC-MS and NMR are essential for quality control, a topic frequently searched by QC chemists. The compound's stability under varying pH conditions is another area of interest, particularly for formulation scientists.
In summary, 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS No. 2309458-38-4) represents a high-value synthetic target with broad applications. Its integration into drug discovery pipelines and agrochemical development underscores its importance in contemporary research. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain a focal point in applied chemistry.
2309458-38-4 (2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)